Cas no 107752-02-3 (Pyrrolidine,1-[2-[4-(6,7,8,9-tetrahydro-2-methoxy-6-phenyl-5H-benzocyclohepten-5-yl)phenoxy]ethyl]-,trans- (9CI))

• Product name: Pyrrolidine,1-[2-[4-(6,7,8,9-tetrahydro-2-methoxy-6-phenyl-5H-benzocyclohepten-5-yl)phenoxy]ethyl]-,trans- (9CI)
• CAS No: 107752-02-3
• MF: C₃₀H₃₅NO₂
• MW: 441.6044
• CID: 144403
• PubChem ID: 129943

Pyrrolidine,1-[2-[4-(6,7,8,9-tetrahydro-2-methoxy-6-phenyl-5H-benzocyclohepten-5-yl)phenoxy]ethyl]-,trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[2-[4-(6,7,8,9-tetrahydro-2-methoxy-6-phenyl-5H-benzocyclohepten-5-yl)phenoxy]ethyl]-,trans- (9CI)
• 1-(4-pyrrolidinoethoxyphenyl)-2-phenyl-7-methoxybenzosuberan
• 1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine
• Pyrrolidine,1-[2-[4-(6,7,8,9-tetrahydro-2-methoxy-6-phenyl-5H-benzocyclohepten-5-yl)phenoxy]et...
• 1-{2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl}pyrrolidine
• Compound 80-290
• Pyrrolidine, 1-(2-(4-(6,7,8,9-tetrahydro-2-methoxy-6-phenyl-5H-benzocyclohepten-5-yl)phenoxy)ethyl)-, trans-
• DTXSID20910511
• 107752-02-3

• Inchi： InChI=1S/C30H35NO2/c1-32-27-16-17-29-25(22-27)10-7-11-28(23-8-3-2-4-9-23)30(29)24-12-14-26(15-13-24)33-21-20-31-18-5-6-19-31/h2-4,8-9,12-17,22,28,30H,5-7,10-11,18-21H2,1H3
• InChI Key： MYYLUVFDSKPOET-UHFFFAOYSA-N
• SMILES： COC1C=CC2C(C(C3C=CC=CC=3)CCCC=2C=1)C1C=CC(OCCN2CCCC2)=CC=1

Computed Properties

• Exact Mass: 441.26695
• Monoisotopic Mass: 441.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų
• XLogP3: 7

Experimental Properties

• PSA: 21.7